Cas no 2839139-56-7 (1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2839139-56-7
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• CID: 6603471
• PubChem ID: 165892290
• Update Time: 2025-09-26

1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride
• EN300-39676054
• 2839139-56-7

• Inchi： 1S/C7H9N3.2ClH/c1-2-3-4-10-6-7(8)5-9-10;;/h1,5-6H,3-4,8H2;2*1H
• InChI Key： PSWOLTPTBUXSFI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=C(C=N1)N)CCC#C

Computed Properties

• Exact Mass: 207.0330028g/mol
• Monoisotopic Mass: 207.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride

1-(But-3-yn-1-yl)-1H-pyrazol-4-amine Dihydrochloride: A Comprehensive Overview

1-(But-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride is a compound with the CAS number 2839139-56-7, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a pyrazole ring with a butynyl group, making it a valuable intermediate in the synthesis of various bioactive molecules. The dihydrochloride salt form suggests that this compound is often used in its protonated form, which can be advantageous for solubility and stability in different chemical environments.

The pyrazole moiety in 1-(but-3-yn-1-yl)-1H-pyrazol-4-amine dihydrochloride is a heterocyclic aromatic ring containing two nitrogen atoms. This structure is known for its versatility in chemical reactions, particularly in forming hydrogen bonds and participating in various nucleophilic or electrophilic interactions. The butynyl group attached to the pyrazole ring introduces an alkyne functionality, which can be further functionalized to create more complex structures. This makes the compound a valuable building block in medicinal chemistry and materials science.

Recent studies have highlighted the potential of 1-(but-3-yn-1-yl)-1H-pyrazol-based compounds in drug discovery. For instance, researchers have explored their role as inhibitors of certain enzymes involved in disease pathways, such as kinases and proteases. The ability of these compounds to modulate enzyme activity makes them promising candidates for the development of novel therapeutic agents. Additionally, the alkyne group in the molecule can undergo click chemistry reactions, enabling the creation of diverse libraries of compounds for high-throughput screening.

In terms of synthesis, 1-(but-3-yn)-yl)-1H-pyrazol-4-amine dihydrochloride can be prepared through various routes, including condensation reactions and coupling reactions. One common method involves the reaction of an appropriate alkyne with a pyrazole derivative under catalytic conditions. The dihydrochloride salt is typically formed by protonation of the amine group, which enhances solubility and stability during purification and storage.

The physical and chemical properties of this compound are also worth noting. It has a molecular weight of approximately 205.6 g/mol and is soluble in polar solvents such as water and methanol. Its melting point and boiling point are critical parameters that influence its application in different chemical processes. Recent advancements in analytical techniques have allowed for precise determination of these properties, contributing to a better understanding of its behavior under various conditions.

In conclusion, 1-(but-3-yn)-yl)-1H-pyrazol-4-amine dihydrochloride, with CAS number 2839139-56-7, is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methods and drug discovery techniques, positions it as a key player in the development of innovative chemical entities.